Journal Name:International Journal of Coal Preparation and Utilization
Journal ISSN:1939-2699
IF:2.791
Journal Website:http://www.tandf.co.uk/journals/titles/07349343.asp
Year of Origin:0
Publisher:Routledge
Number of Articles Per Year:37
Publishing Cycle:Quarterly
OA or Not:Not
MALDI-TOF bacterial subtyping to detect antibiotic resistance.
International Journal of Coal Preparation and Utilization ( IF 2.791 ) Pub Date: 2019-06-14 , DOI: 10.1016/j.clinms.2019.06.002
The spread of bacterial resistance has been continuously increasing in the recent decade. Multi-drug resistant (MDR) bacteria now represent one of the most worrisome public health issues, as they seriously complicate the treatment of infections, often leaving few therapeutic options. Enterobacteria and Staphylococcus aureus are among the most common bacterial pathogens, while Bacteroides fragilis is the most frequent anaerobic pathogen. All of these species can cause severe and life-threatening infections, and represent the most frequent causes of antibiotic-resistant healthcare-associated infections worldwide, as they frequently exhibit resistance to various classes of antibiotics. Resistance to carbapenems, the last resort beta-lactam agent, is a particularly threatening problem. Achieved by different mechanisms, leads to total inefficacy of any beta-lactam agent. During the recent years, MALDI-TOF mass spectrometry has become established as the reference method for bacterial identification in routine practice. It has proven to be a reliable and robust method to detect specific peaks in bacterial mass spectra, corresponding to specific resistance markers, enabling the instant detection of resistant isolates in real time during the standard routine identification process. Here, we investigated the performance of the subtyping module of the MALDI Biotyper system (Bruker Daltonik, GmbH) for the instant identification of KPC-producing Klebsiella pneumoniae, methicillin-resistant Staphylococcus aureus, and carbapenemase-producing Bacteroides fragilis during the identification workflow. We evaluated accuracy and potential impact on turnaround time. Furthermore, we investigated the possibility to extend the subtyping for detection of the KPC-specific marker to bacterial species other than K. pneumoniae.
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Microbiology and infectious diseases - A wealth of novelty for the clinical laboratory.
International Journal of Coal Preparation and Utilization ( IF 2.791 ) Pub Date: 2019-05-02 , DOI: 10.1016/j.clinms.2019.04.005
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The role of mass spectrometry in antibiotic stewardship.
International Journal of Coal Preparation and Utilization ( IF 2.791 ) Pub Date: 2018-11-16 , DOI: 10.1016/j.clinms.2018.11.001
•EU guidelines claim the need for widespread availability of TDM.•TDM of antibiotics is recognized as an important element of antibiotic stewardship.•However, availability of analytical services for antibiotic TDM is limited.•ID-LC-MS/MS instruments are still mainly restricted to centralized facilities.•Hospital laboratories should implement ID-LC-MS/MS for TDM of antibiotics.
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Determining histone H4 acetylation patterns in human peripheral blood mononuclear cells using mass spectrometry
International Journal of Coal Preparation and Utilization ( IF 2.791 ) Pub Date: 2019-08-10 , DOI: 10.1016/j.clinms.2019.08.001
Misregulated chromatin remodeling via erroneous histone acetylation has been linked with multiple diseases including many age-associated maladies. Previous studies on histone acetylation have utilized specific histone acetylation antibodies as a primary quantification tool. However, antibodies that target specific histone modifications frequently lack sufficient sensitivity and specificity, making signal quantification and data interpretation difficult. Here, we used mass spectrometry to quantify the acetylation patterns of histone H4 in peripheral blood mononuclear cells (PBMCs) from human patients of varying age. We observed that mono-acetylation of H4K16ac is lower in midlife human PBMCs, and that various changes occur in the H4 acetylation signature using PBMCs prepared from old patients. Our data corroborates previous work suggesting that ageing might be characterized by specific changes in the acetylation states of histone H4 and shows that targeted mass spectrometry together with appropriate quantification methods can be used to sensitively measure such changes.
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Analysis of urinary VOCs using mass spectrometric methods to diagnose cancer: A review
International Journal of Coal Preparation and Utilization ( IF 2.791 ) Pub Date: 2020-10-31 , DOI: 10.1016/j.clinms.2020.10.004
The development of non-invasive screening techniques for early cancer detection is one of the greatest scientific challenges of the 21st century. One promising emerging method is the analysis of volatile organic compounds (VOCs). VOCs are low molecular weight substances generated as final products of cellular metabolism and emitted through a variety of biological matrices, such as breath, blood, saliva and urine. Urine stands out for its non-invasive nature, availability in large volumes, and the high concentration of VOCs in the kidneys. This review provides an overview of the available data on urinary VOCs that have been investigated in cancer-focused clinical studies using mass spectrometric (MS) techniques. A literature search was conducted in ScienceDirect, Pubmed and Web of Science, using the keywords “Urinary VOCs”, “VOCs biomarkers” and “Volatile cancer biomarkers” in combination with the term “Mass spectrometry”. Only studies in English published between January 2011 and May 2020 were selected. The three most evaluated types of cancers in the reviewed studies were lung, breast and prostate, and the most frequently identified urinary VOC biomarkers were hexanal, dimethyl disulfide and phenol; with the latter seeming to be closely related to breast cancer. Additionally, the challenges of analyzing urinary VOCs using MS-based techniques and translation to clinical utility are discussed. The outcome of this review may provide valuable information to future studies regarding cancer urinary VOCs.
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Analysis of 17 fentanyls in plasma and blood by UPLC-MS/MS with interpretation of findings in surgical and postmortem casework
International Journal of Coal Preparation and Utilization ( IF 2.791 ) Pub Date: 2020-10-28 , DOI: 10.1016/j.clinms.2020.10.003
The opioid crisis is linked to an increased misuse of fentanyl as well as fentanyl analogs that originate from the illicit drug market. Much of our current understanding of fentanyl and fentanyl analog use in our communities comes from postmortem toxicology findings. In the clinical settings of addiction medicine and pain management, where the opioid abuse potential is high, the use of fentanyl, as well as specific fentanyl analogs, may be underestimated due to limited plasma testing and limited availability of assays with suitable analytical sensitivity and selectivity to detect misuse of fentanyls. We report plasma and blood assays for 17 fentanyls (these include fentanyl, fentanyl analogs, fentanyl metabolites and synthetic precursors) in clinical, and medical examiner, casework. A mixed-mode solid phase extraction of diluted plasma or precipitated blood was optimized for maximum recovery of the fentanyls with minimized matrix effects. Analysis was performed using a Waters ACQUITY UPLC I-Class interfaced with a Waters Xevo TQ-S micro tandem quadrupole mass spectrometer. Method parameters were optimized and validated for precision, accuracy, carryover, linearity and matrix effects. Application studies were performed in postmortem blood obtained in 44 fentanyl-related fatalities and in serial plasma samples from 18 surgical patients receiving intravenous fentanyl therapy while undergoing parathyroidectomy. Fentanyls found in postmortem cases included fentanyl, norfentanyl, despropionyl-fentanyl (4-ANPP), beta-hydroxy fentanyl (β-OH fentanyl), acetyl fentanyl, acetyl norfentanyl, methoxyacetyl fentanyl, furanyl fentanyl, cyclopropyl fentanyl, and para-fluorobutyryl fentanyl, with fentanyl, norfentanyl, 4-ANPP and β-OH fentanyl predominating in frequency. Fentanyl concentrations ranged from 0.2 to 56 ng/mL and fentanyl was nearly always found with 4-ANPP, norfentanyl and β-OH fentanyl. Concentrations of other fentalogs ranged from <1 to 84 ng/mL (extrapolated). In the surgical cases, fentanyl was detected and quantified along with norfentanyl and β-OH fentanyl, but without detection of 4-ANPP in any of the samples. The association and relative concentrations of β-OH fentanyl, fentanyl and norfentanyl in the postmortem and clinical studies indicated a metabolic, rather than an illicit, source of β-OH fentanyl.
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Identification of potential endometriosis biomarkers in peritoneal fluid and blood plasma via shotgun lipidomics
International Journal of Coal Preparation and Utilization ( IF 2.791 ) Pub Date: 2019-05-31 , DOI: 10.1016/j.clinms.2019.05.007
Endometriosis is a recurrent and benign gynecological disorder, defined by the ectopic presence of endometrium. About 10% of reproductive-aged women suffer from endometriosis. There are no non-invasive or minimally invasive tests available in clinical practice to accurately diagnose endometriosis today.Here, we present our efforts to determine the diagnostic accuracy of biomarkers in peritoneal fluid and blood plasma using flow injection analysis with electrospray ionization tandem mass spectrometry (ESI-MS/MS) in 70 women with endometriosis and 20 women from a control group. The presence of endometriosis was confirmed by surgical findings and post-operative pathological examination. A qualitative and quantitative evaluation of the lipids in peritoneal fluids and blood plasma was carried out using electrospray ionization mass spectrometry (ESI-MS). The analysis revealed more than 140 molecular species of lipids, most of which pertained to five classes: phosphatidylcholines, phosphatidylethanolamines, sphingomyelins, di- and triglycerides. The data were analyzed using a statistical multifactorial method (i.e., PLS-DA). It was found that 9 potential biomarkers of endometriosis (LPC 16:0, PE O-20:0, PE O 34:1, PC 36:2, PC 36:4, PC 36:5, PC 38:4, PC 38:6 and SM 34:1) are common in blood plasma and peritoneal fluid, supporting connection with the pathological process. The sensitivity of the method developed for plasma was 93% with a specificity of 95%; for peritoneal fluid, the sensitivity was 90% and the specificity 95%. Accordingly, plasma is the most suitable biological fluid for clinical diagnostics of endometriosis. Further validation of these lipids as serologic biomarkers may enhance non-invasive diagnostic tools for patients with suspected endometriosis and reduce the frequency of diagnostic laparoscopy.
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MALDI-MS: Emerging roles in pathology and laboratory medicine.
International Journal of Coal Preparation and Utilization ( IF 2.791 ) Pub Date: 2019-05-18 , DOI: 10.1016/j.clinms.2019.05.003
•MALDI-MS is a valuable analytical tool in pathology and laboratory medicine.•Advantages of MALDI-MS include ease of sample preparation and analysis.•Uses include ID of pathogens, monoclonal proteins, variants and diseased tissue.
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Role of mass spectrometry in establishing safety and efficacy of botanical dietary supplements
International Journal of Coal Preparation and Utilization ( IF 2.791 ) Pub Date: 2020-01-07 , DOI: 10.1016/j.clinms.2019.12.001
As in drug discovery and development, mass spectrometry has become essential at all stages for establishing the safety and efficacy of botanical dietary supplements. Applications of mass spectrometry to the development of botanical dietary supplements include preclinical studies of the mechanisms of action (e.g., proteomic target identification and validation); identification of active natural products using high resolution tandem mass spectrometry; chemical standardization using UHPLC-MS/MS; and studies of metabolism, absorption and toxicity of active compounds using high resolution and UHPLC-MS/MS. Clinical applications of mass spectrometry include evaluation of the potential for drug-botanical interactions; investigation of the pharmacokinetics of active compounds; and quantitative analysis of biomarkers of efficacy during Phase I and II and clinical trials of safety and efficacy of botanical dietary supplements.
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Medical mass spectrometrist (MMS) training and certification: A key step to expanding routine clinical mass spectrometry usage in Japan
International Journal of Coal Preparation and Utilization ( IF 2.791 ) Pub Date: 2019-11-13 , DOI: 10.1016/j.clinms.2019.11.001
Mass spectrometry (MS) is increasingly used in clinical medicine in Japan. In contrast to the successful application of MS in clinical microbiology, the adoption of MS-based assays for routine testing in clinical chemistry is very slow. In order to promote the significant benefits that MS platforms bring to laboratory medicine and patient care, the Japanese Society for Biomedical Mass Spectrometry (JSBMS) initiated a medical mass spectrometrist (MMS) certification program in 2013. As of Dec 2018, 308 persons from various medical specialties have been certified. We believe that they will play significant roles for expanding routine clinical MS usage in Japan.
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SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines Sub Discipline TOP Summarize
工程技术4区 ENERGY & FUELS 能源与燃料4区 Not Not
Supplementary Information
Self Citation Rate H-index SCI Inclusion Status PubMed Central (PML)
3.00 19 Science Citation Index Expanded Not
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